N-(5-chloro-2-methylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-1-[(2-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19ClN2O2/c1-14-6-3-4-7-16(14)13-24-11-5-8-18(21(24)26)20(25)23-19-12-17(22)10-9-15(19)2/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: UZQZZCJKLLDGQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3C
• Molecular Formula: C21H19ClN2O2
• Molecular Weight: 366.8 g/mol

Description

N-(5-chloro-2-methylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19ClN2O2 and its molecular weight is 366.85. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalytic Activity

Research in organic chemistry often explores the synthesis and characterization of complex organic compounds, examining their structures and potential as catalysts in various reactions. For instance, the study by Özdemir et al. (2012) delves into the concomitant polymorphism of a pyridine-2,6-dicarboxamide derivative, highlighting its synthesis, characterization, and evaluation for antibacterial activities. This study also examines the compound's catalytic activity in transfer hydrogenation reactions, showcasing the potential of such compounds in catalysis and pharmaceuticals Özdemir, N., Dayan, O., Çetinkaya, B., & Akgül, C. (2012). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy.

Antimicrobial Activity

Compounds with similar structures have been evaluated for their antimicrobial properties. For example, the study by Babu, M., Pitchumani, K., & Ramesh, P. (2013) synthesizes and assesses the antimicrobial activities of novel β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes, indicating the utility of such compounds in developing new antimicrobial agents Babu, M., Pitchumani, K., & Ramesh, P. (2013). Medicinal Chemistry Research.

Pharmacological Applications

While the specific compound does not have direct research applications mentioned in the retrieved papers, related compounds have been explored for their potential pharmacological applications. These include the synthesis of Schiff’s bases and 2-azetidinones for antidepressant and nootropic agents, as described by Thomas, A. B., Nanda, R., Kothapalli, L., & Hamane, S. C. (2016) in Arabian Journal of Chemistry. This study suggests the broader relevance of pyridine derivatives in developing CNS-active pharmacological agents Thomas, A. B., Nanda, R., Kothapalli, L., & Hamane, S. C. (2016). Arabian Journal of Chemistry.